Cas no 2230803-93-5 (Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2))

• Product Name: Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2)
• CAS No: 2230803-93-5
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• CID: 5877921
• PubChem ID: 137965932
• Update Time: 2025-06-27

Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2)
• EN300-6472484
• AT33934
• 3-(Aminomethyl)-4-chloroaniline dihydrochloride
• 3-(aminomethyl)-4-chloroaniline;dihydrochloride
• 2230803-93-5
• starbld0022460

• Inchi： 1S/C7H9ClN2.ClH/c8-7-2-1-6(10)3-5(7)4-9;/h1-3H,4,9-10H2;1H
• InChI Key： DVMFMAFKURAUPU-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=CC=1Cl)N.Cl

Computed Properties

• Exact Mass: 227.998781g/mol
• Monoisotopic Mass: 227.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2)

Recent Advances in the Study of Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2) (CAS: 2230803-93-5)

The compound Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2) (CAS: 2230803-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have explored its reactivity and compatibility with various chemical transformations, making it a versatile intermediate in medicinal chemistry. The hydrochloride salt form (1:2) has been particularly noted for its stability and solubility, which are critical factors in drug formulation and delivery.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a modulator of specific biological targets. The study employed a combination of in vitro and in silico techniques to evaluate its binding affinity and selectivity. Preliminary results indicated that the compound exhibits moderate activity against certain enzyme targets, suggesting its utility in the development of novel enzyme inhibitors.

Another significant development involves the optimization of synthetic routes for Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2). A team of chemists reported a high-yield, scalable synthesis method that minimizes the use of hazardous reagents and reduces environmental impact. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Furthermore, the compound's potential applications in central nervous system (CNS) disorders have been explored. Recent preclinical studies have demonstrated its ability to cross the blood-brain barrier, a critical requirement for CNS-active drugs. These findings open new avenues for research into its use in treating neurological conditions such as depression and anxiety.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and excretion, requires further investigation to fully understand its therapeutic potential. Additionally, more extensive toxicological studies are needed to ensure its safety for clinical use.

In conclusion, Benzenemethanamine, 5-amino-2-chloro-, hydrochloride (1:2) (CAS: 2230803-93-5) represents a compound of growing interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential pharmacological activities make it a valuable subject for ongoing and future studies. Continued research efforts are expected to uncover additional applications and optimize its properties for therapeutic use.